2-(4-Methoxybenzamido)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxylic acid

• IUPAC Name: 2-[(4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• InChI: InChI=1S/C16H16N2O4S/c1-22-10-7-5-9(6-8-10)14(19)18-16-17-13-11(15(20)21)3-2-4-12(13)23-16/h5-8,11H,2-4H2,1H3,(H,20,21)(H,17,18,19)
• InChI Key: UDNRYFQMFXYXQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCCC3C(=O)O
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol
• CAS No.: 1105190-70-2

Description

“2-(4-Methoxybenzamido)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxylic acid” is a compound that contains a thiazole ring. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

The synthesis of thiazole derivatives often involves condensation, alkylation, and saponification reactions. For example, “2-(4-Pyridyl)thiazole-4-carboxylic acid” was synthesized using 4-hydroxythiobenzamide and ethyl 3-bromopyruvate as raw materials.

Molecular Structure Analysis

The thiazole ring in the compound contains sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicates more negatively charged nitrogen than carbon and sulfur atoms, which are neutral. Substituents at position-2 and -4 may not only alter the orientation types but also shield the nucleophilicity of nitrogen.

Chemical Reactions Analysis

Thiazole derivatives can undergo various chemical reactions due to their aromatic properties. They can participate in donor–acceptor, nucleophilic, and oxidation reactions.

Safety and Hazards

The safety data sheet for a similar compound, “2-(4-Methoxyphenyl)thiazole-4-carboxylic acid”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid ingestion and inhalation, and to use personal protective equipment when handling the compound.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with various enzymes and receptors in biological systems .

Mode of Action

Thiazole derivatives are known to behave unpredictably when they enter physiological systems, potentially activating or inhibiting biochemical pathways and enzymes, or stimulating or blocking receptors .

Biochemical Pathways

Thiazole derivatives have been found to exert effects via various mechanisms, such as kinase inhibition, induction of apoptosis, and dna interaction .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a wide range of pharmacological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The solubility properties of thiazole derivatives suggest that they could be influenced by the solvent environment .